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Introduction

Teneligliptin, also known by its developmental code MP-513, is a potent, third-generation oral

dipeptidyl peptidase-4 (DPP-4) inhibitor.[1] It is utilized in the management of type 2 diabetes

mellitus. This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, mechanism of action, synthesis, and analytical methodologies for

Teneligliptin hydrobromide, tailored for researchers, scientists, and professionals in drug

development.

Chemical Identity and Physicochemical Properties
Teneligliptin's unique "J-shaped" structure, formed by five consecutive rings, is key to its potent

and sustained inhibitory action on the DPP-4 enzyme.[1] This configuration allows for strong

interaction with the S2 extensive subsite of the enzyme.[1] The hydrobromide salt form

enhances the compound's stability and handling characteristics for formulation purposes.[2]
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Chemical Structure
Below is the chemical structure of Teneligliptin:

Caption: Chemical structure of Teneligliptin.

Physicochemical Data
The physicochemical properties of Teneligliptin hydrobromide are crucial for its formulation and

pharmacokinetic profile. These properties have been compiled from various sources and are

summarized in the table below. It is important to note that the hydrobromide salt can exist in

different stoichiometric and hydrated forms, which may account for variations in reported

molecular weights and other properties.[3][4][5] The most commonly cited form is the

hemipenta hydrobromide hydrate.[4][5]
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Property Value Source(s)

IUPAC Name

{(2S,4S)-4-[4-(3-Methyl-1-

phenyl-1H-pyrazol-5-yl)-1-

piperazinyl]-2-pyrrolidinyl}(1,3-

thiazolidin-3-yl)methanone

[6]

Synonyms MP-513, Tenelia [1]

CAS Number 760937-92-6 (Free Base) [1]

906093-29-6 (Hydrobromide) [7]

1572583-29-9 (Hydrobromide

Hydrate)
[8]

Molecular Formula C₂₂H₃₀N₆OS (Free Base) [1]

C₂₂H₃₀N₆OS · 2.5HBr · xH₂O

(Hemipenta Hydrobromide

Hydrate)

[9][10]

(C₂₂H₃₀N₆OS)₂ · 5HBr · 2H₂O [3]

Molecular Weight 426.58 g/mol (Free Base) [1][11]

628.86 g/mol (as 2.5 HBr salt)

~1293.75 g/mol (as Dimer

Pentahydrobromide Dihydrate)
[3]

Melting Point >211°C [12]

196-200 °C [13]

pKa (Strongest Basic) 8.70 - 9.38 (Predicted) [1]

Solubility Water: Freely soluble [13]

DMSO: ≥30 mg/mL [1][13]

Ethanol: ~2 mg/mL [1]

Methanol: Sparingly soluble [12]

PBS (pH 7.2): ~10 mg/mL [1]
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Appearance
White to off-white crystalline

powder
[13]

Mechanism of Action: DPP-4 Inhibition
Teneligliptin exerts its therapeutic effect by inhibiting the dipeptidyl peptidase-4 (DPP-4)

enzyme. DPP-4 is responsible for the rapid degradation of incretin hormones, primarily

glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP).

By inhibiting DPP-4, Teneligliptin increases the levels of active incretins. This leads to:

Enhanced Glucose-Dependent Insulin Secretion: Increased incretin levels stimulate the

pancreatic β-cells to release insulin in response to elevated blood glucose.

Suppressed Glucagon Secretion: GLP-1, in particular, suppresses the release of glucagon

from pancreatic α-cells, which in turn reduces hepatic glucose production.

This glucose-dependent mechanism of action results in a low risk of hypoglycemia.
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Caption: Mechanism of action of Teneligliptin (MP-513).

Synthesis of Teneligliptin Hydrobromide
The synthesis of Teneligliptin hydrobromide is a multi-step process that typically involves the

construction of key intermediates followed by their coupling and final salt formation. While

several synthetic routes have been reported, a general overview is presented below.

General Synthetic Workflow
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Caption: Generalized synthetic workflow for Teneligliptin hydrobromide.

Exemplary Synthesis Protocol
A reported industrial process for the synthesis of Teneligliptin involves the following key steps:

[14]

Preparation of Intermediates: This includes the synthesis of a reactive nosyl derivative of L-

proline methyl ester and 1-(3-methyl-1-phenyl-1H-pyrazol-5-yl)piperazine.

Stereoselective Substitution: A stereoselective SN2-type nucleophilic substitution reaction

between the two key intermediates.

Deesterification: Removal of the ester group to yield a carboxylic acid derivative.

Amidation and Deprotection: Coupling with thiazolidine followed by deprotection of the N-Boc

group.

Salt Formation and Crystallization: Treatment with hydrobromic acid in a suitable solvent

system (e.g., methanol, N,N-dimethyl formamide, and tetrahydrofuran) to yield Teneligliptin

2.5 hydrobromide hydrate.[15][16]

Analytical Methodologies
Robust analytical methods are essential for the quantification and quality control of Teneligliptin

hydrobromide in bulk drug and pharmaceutical formulations.

UV-Visible Spectrophotometry
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A simple and rapid UV-Visible spectrophotometric method can be employed for the estimation

of Teneligliptin.

Protocol Outline:

Solvent Selection: Distilled water or Dimethyl Sulfoxide (DMSO) can be used as the

solvent.[9][17][18]

Preparation of Standard Stock Solution: Accurately weigh Teneligliptin hydrobromide

hydrate and dissolve it in the chosen solvent to prepare a stock solution of known

concentration (e.g., 1000 µg/mL).[17][19]

Working Standard Solutions: Prepare a series of dilutions from the stock solution to obtain

concentrations within the linear range (e.g., 10-50 µg/mL).[18]

Wavelength Scanning: Scan the standard solutions over the UV range (e.g., 200-400 nm)

to determine the wavelength of maximum absorbance (λmax). The reported λmax for

Teneligliptin is approximately 244-246 nm.[9][19]

Calibration Curve: Measure the absorbance of the working standard solutions at the

determined λmax and plot a calibration curve of absorbance versus concentration.

Sample Analysis: Prepare the sample solution and measure its absorbance at the λmax.

The concentration of Teneligliptin in the sample can be determined from the calibration

curve.

Reversed-Phase High-Performance Liquid
Chromatography (RP-HPLC)
RP-HPLC methods offer high specificity and are suitable for stability-indicating assays.

Protocol Outline:

Chromatographic System: An HPLC system equipped with a UV detector and a C18

column (e.g., 250 mm x 4.6 mm, 5 µm) is typically used.[19][20]
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Mobile Phase: A mixture of a buffer (e.g., potassium dihydrogen phosphate at pH 3.5) and

organic solvents like acetonitrile and methanol is commonly employed.[20] A typical mobile

phase composition could be a mixture of acetonitrile, methanol, and water (e.g., 30:40:30

v/v/v).[19]

Flow Rate: A flow rate of 1.0 mL/min is generally used.[19][20]

Detection Wavelength: Detection is typically carried out at the λmax of Teneligliptin,

around 246 nm or 249 nm.[19][21]

Standard and Sample Preparation: Prepare standard and sample solutions in a suitable

diluent (e.g., methanol).

Injection and Analysis: Inject the standard and sample solutions into the chromatograph

and record the peak areas. The concentration of Teneligliptin is determined by comparing

the peak area of the sample to that of the standard. The retention time for Teneligliptin is

typically in the range of 2.8 to 5.3 minutes, depending on the specific method parameters.

[20]

Conclusion
Teneligliptin (MP-513) hydrobromide is a potent and selective DPP-4 inhibitor with a well-

defined chemical structure and mechanism of action. Its unique structural features contribute to

its efficacy in the management of type 2 diabetes. The physicochemical properties of its

hydrobromide salt are conducive to oral formulation. The synthesis and analytical methods for

Teneligliptin are well-established, providing a solid foundation for its production and quality

control in pharmaceutical development. This guide provides essential technical information for

researchers and scientists working with this important therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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